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For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the ability to introduce oxygen stereoselectively is a
cornerstone of constructing complex chiral molecules, particularly in the development of
pharmaceuticals and other bioactive compounds. For decades, the Davis reagent, a class of N-
sulfonyloxaziridines, has been a reliable and widely used tool for the a-hydroxylation of
carbonyl compounds.[1][2] However, the ongoing pursuit of milder reaction conditions, broader
substrate scope, improved enantioselectivity, and catalytic processes has spurred the
development of a diverse array of alternative chiral oxidizing agents. This guide provides an in-
depth technical comparison of prominent alternatives to the Davis reagent, offering insights into
their mechanisms, performance, and practical applications, supported by experimental data.

The Benchmark: Understanding the Davis Reagent

The Davis reagent, specifically 2-(phenylsulfonyl)-3-phenyloxaziridine and its chiral camphor-
derived analogs, operates through the nucleophilic attack of an enolate on the electrophilic
oxygen atom of the oxaziridine ring.[3][4] This SN2-type mechanism results in the formation of
an a-hydroxy carbonyl compound and a sulfinimine byproduct.[1] The stereochemical outcome
is dictated by the chiral environment of the oxaziridine.

Mechanism of the Davis Oxidation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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